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Compound of Interest

Compound Name: Cy5.5 amine

Cat. No.: B16075113

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for

Cy5.5 amine, a near-infrared fluorescent dye commonly utilized in biological imaging and

bioconjugation applications. Adherence to these guidelines is crucial for ensuring laboratory

safety and maintaining the integrity of experimental outcomes.

Chemical and Physical Properties
Cy5.5 amine is a functionalized cyanine dye containing a primary amine group, which allows

for its conjugation to various molecules such as proteins, antibodies, and nanoparticles.[1][2]

Its key properties are summarized in the table below.
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Property Value References

Chemical Formula C46H58Cl2N4O [2]

Molecular Weight 753.9 g/mol [2]

Appearance Dark blue or purple solid [3]

Excitation Maximum (λex) ~673-675 nm [2][4]

Emission Maximum (λem) ~694-707 nm [2][4]

Molar Extinction Coefficient ~209,000 cm⁻¹M⁻¹ [2]

Solubility Soluble in DMSO and DMF [2][5]

Storage Temperature -20°C, protected from light [2]

Hazard Identification and Toxicity
While specific quantitative toxicity data such as an LD50 for Cy5.5 amine is not readily

available in the literature, the hazards of cyanine dyes have not been thoroughly investigated,

and caution is advised.[6] Some cyanine dyes have been shown to exhibit cytotoxicity, and

their effects can be cell-type specific.[6] It is prudent to treat Cy5.5 amine as a potentially

hazardous substance.

Potential Hazards:

Skin and Eye Irritation: Direct contact with the dye powder or solution may cause irritation.

Respiratory Tract Irritation: Inhalation of the powdered form may irritate the respiratory

system.

Unknown Long-term Effects: The chronic toxicological properties of Cy5.5 amine have not

been extensively studied.

The following table includes available quantitative data on the toxicity of related cyanine dyes

to provide a conservative estimate of potential hazards.
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Compound Assay
Cell
Line/Organism

Result References

Hydrophilic

Cyanine Dye

(SIDAG)

Acute Tolerance

(approx. LD50)
Mice > 5446 mg/kg [6]

Various Cyanine

Cations
Cell Viability A549 cells

Cytotoxic at 1

µM (paired with

small hard

anions)

[7]

Asymmetric

Cyanine Dye

(CellTox™

Green)

Cytotoxicity Various

Cell-type

dependent

cytotoxicity

[6]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling Cy5.5
amine in both powdered and solution form.
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PPE Category Recommendation

Eye and Face Protection

Safety glasses with side shields or chemical

splash goggles. A face shield is recommended

when handling larger quantities or when there is

a risk of splashing.

Hand Protection

Chemical-resistant gloves (e.g., nitrile). Change

gloves immediately if they become

contaminated.

Body Protection

A laboratory coat should be worn and buttoned.

For procedures with a high risk of splashing, a

chemical-resistant apron over the lab coat is

recommended.

Respiratory Protection

All handling of the solid, powdered form of

Cy5.5 amine should be performed in a certified

chemical fume hood to prevent inhalation.

Handling and Storage Procedures
Proper handling and storage are critical to ensure the stability of the dye and the safety of

laboratory personnel.

Handling:

Weighing: Always weigh the lyophilized powder in a chemical fume hood.[8] Use anti-static

weighing paper or a dedicated spatula.

Reconstitution: Reconstitute the lyophilized powder by slowly adding the recommended

solvent (typically DMSO or DMF) to the vial to avoid generating aerosols.[9] Gently vortex or

pipette to dissolve. Refer to the manufacturer's instructions for the specific product.

General Precautions: Avoid creating dust.[8] Avoid contact with skin and eyes. Do not eat,

drink, or smoke in the laboratory. Wash hands thoroughly after handling.

Storage:
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Store the lyophilized powder and reconstituted solutions at -20°C.

Protect from light to prevent photobleaching.

Store in a tightly sealed container to prevent moisture absorption.

Experimental Protocols
Reconstitution of Lyophilized Cy5.5 Amine
This protocol outlines the general steps for reconstituting powdered Cy5.5 amine.

Preparation
Reconstitution Storage

Equilibrate vial to
room temperature Centrifuge vial briefly

Ensure powder is
at the bottom Add appropriate volume

of anhydrous DMSO/DMF
In a fume hood Gently vortex or pipette

to dissolve Aliquot for single use Store at -20°C,
protected from light

Click to download full resolution via product page

Reconstitution workflow for lyophilized Cy5.5 amine.

Methodology:

Allow the vial of lyophilized Cy5.5 amine to warm to room temperature before opening to

prevent condensation.

Briefly centrifuge the vial to ensure all the powder is at the bottom.

In a chemical fume hood, carefully open the vial.

Using a calibrated pipette, add the required volume of anhydrous DMSO or DMF to achieve

the desired stock concentration.

Gently vortex the vial or pipette the solution up and down until the dye is completely

dissolved. Avoid vigorous shaking to prevent foaming.
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For long-term storage, it is recommended to aliquot the stock solution into smaller, single-

use volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C, protected from light.

General Protocol for Antibody Conjugation
Cy5.5 amine can be conjugated to carboxyl groups on antibodies or other proteins using a

coupling agent like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide).
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Antibody Activation

Conjugation Reaction

Purification

Prepare antibody in
amine-free buffer

(e.g., MES, pH 6.0)

Add EDC and Sulfo-NHS
to activate carboxyl groups

Incubate for 15-30 min
at room temperature

Add Cy5.5 amine solution
to the activated antibody

Initiate conjugation

Incubate for 2 hours to overnight
at room temperature, protected from light

Remove unreacted dye using
size-exclusion chromatography

or dialysis

Stop reaction

Characterize the conjugate
(Degree of Labeling)

Click to download full resolution via product page

Workflow for conjugating Cy5.5 amine to an antibody.
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Methodology:

Antibody Preparation: Prepare the antibody in an amine-free buffer, such as 0.1 M MES

buffer at pH 6.0.

Activation of Carboxyl Groups: Add EDC and Sulfo-NHS to the antibody solution to activate

the carboxyl groups.

Incubation: Incubate the mixture for 15-30 minutes at room temperature.

Conjugation: Add the reconstituted Cy5.5 amine solution to the activated antibody. The

molar ratio of dye to antibody should be optimized for the specific application.

Reaction: Incubate the reaction mixture for 2 hours to overnight at room temperature,

protected from light.

Purification: Purify the Cy5.5-conjugated antibody from unreacted dye using size-exclusion

chromatography (e.g., a desalting column) or dialysis.

Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of

the conjugate at 280 nm (for the protein) and ~675 nm (for Cy5.5).

Signaling Pathway Visualization
Cy5.5-labeled molecules are powerful tools for visualizing and tracking components of

signaling pathways. Below are examples of how Cy5.5-labeled probes can be used to study

the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor

(VEGF) signaling pathways.

EGFR Signaling Pathway
Cy5.5-labeled Epidermal Growth Factor (EGF) or anti-EGFR antibodies can be used to track

the internalization and downstream signaling of the EGFR.[10][11]
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Visualization of the EGFR signaling pathway using a Cy5.5-labeled ligand.
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VEGF Signaling Pathway
Fluorescently labeled VEGF or anti-VEGF antibodies can be used to study angiogenesis and

vascular permeability.[12][13]
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Tracking the VEGF signaling pathway with a Cy5.5-labeled growth factor.

Spill and Waste Disposal
Proper management of spills and waste is essential to prevent environmental contamination

and personnel exposure.
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Spill Cleanup:

Alert personnel in the immediate area.

Wear appropriate PPE as described in Section 3.

For solid spills: Gently cover the spill with absorbent material to avoid raising dust. Moisten

the material with water and carefully scoop it into a labeled waste container.

For liquid spills: Cover the spill with an absorbent material (e.g., chemical absorbent pads or

vermiculite).

Decontaminate the area: Clean the spill area with a suitable detergent and water. For

surfaces that may have absorbed the dye, a specialized fluorescent dye cleaner may be

necessary.[14]

Dispose of all cleanup materials as hazardous waste.

Waste Disposal:

All waste contaminated with Cy5.5 amine, including unused solutions, contaminated labware

(e.g., pipette tips, tubes), and spill cleanup materials, should be collected in a clearly labeled,

sealed container for hazardous chemical waste.

Do not dispose of Cy5.5 amine waste down the drain or in the regular trash.[15][16]

Follow all institutional, local, and national regulations for the disposal of hazardous chemical

waste.[7]

Disclaimer: This guide is intended for informational purposes only and should not be

considered a substitute for a comprehensive risk assessment and adherence to institutional

safety protocols. Always consult the Safety Data Sheet (SDS) for the specific product you are

using and follow all applicable safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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